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Compound of Interest

Compound Name: Desoxypeganine hydrochloride

Cat. No.: B190489 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
Desoxypeganine, an alkaloid isolated from plants of the Zygophyllaceae family such as

Peganum harmala, is a compound of significant interest due to its dual inhibitory action on

cholinesterases and monoamine oxidase-A (MAO-A). This technical guide provides a

comprehensive overview of the pharmacological profile of Desoxypeganine hydrochloride,

summarizing its known biochemical activities, and outlining the standard experimental protocols

for its preclinical evaluation. The available data suggests its potential as a therapeutic agent in

conditions where enhancement of cholinergic and monoaminergic neurotransmission is

desired. However, a comprehensive in vivo characterization of its pharmacokinetics and safety

profile remains to be fully elucidated.

Mechanism of Action
Desoxypeganine hydrochloride's primary mechanism of action is the inhibition of two key

enzyme systems in the central and peripheral nervous systems:

Cholinesterase Inhibition: Desoxypeganine inhibits both acetylcholinesterase (AChE) and

butyrylcholinesterase (BChE). This inhibition leads to a decrease in the breakdown of the

neurotransmitter acetylcholine, thereby increasing its concentration in the synaptic cleft and

enhancing cholinergic neurotransmission.
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Monoamine Oxidase-A (MAO-A) Inhibition: Desoxypeganine is also a selective inhibitor of

MAO-A, an enzyme responsible for the degradation of monoamine neurotransmitters such

as serotonin, norepinephrine, and dopamine. By inhibiting MAO-A, Desoxypeganine

increases the levels of these neurotransmitters in the brain.

Signaling Pathway of Cholinesterase Inhibition
The following diagram illustrates the effect of Desoxypeganine on cholinergic signaling.
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[https://www.benchchem.com/product/b190489#pharmacological-profile-of-desoxypeganine-
hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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